Cas no 1805391-18-7 (4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1805391-18-7
• MF: C₇H₄Cl₂F₃N
• MW: 230.014570236206
• CID: 4865748
• Update Time: 2025-05-24

4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4Cl2F3N/c8-1-3-5(9)4(6(10)11)2-13-7(3)12/h2,6H,1H2
• InChI Key： RTWHMPYWFJILRT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1C(F)F)F)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine

Research Briefing on 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine (CAS: 1805391-18-7)

4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine (CAS: 1805391-18-7) is a halogenated pyridine derivative that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound serves as a key intermediate in the synthesis of novel pesticides and bioactive molecules, particularly those targeting pest control and disease management. Recent studies have highlighted its potential in developing next-generation crop protection agents due to its unique structural features and reactivity.

The compound's structural motif, characterized by multiple halogen substitutions and a difluoromethyl group, contributes to its high reactivity and versatility in chemical transformations. Researchers have leveraged these properties to synthesize derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine exhibit potent inhibitory effects against fungal pathogens, such as Fusarium graminearum, which is a major threat to global wheat production.

In addition to its agrochemical applications, this compound has also been explored in medicinal chemistry. A recent preprint on bioRxiv (2024) reported its use as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The difluoromethyl group, in particular, was found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in drug development.

The synthesis of 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine typically involves multi-step reactions, including halogenation and fluorination processes. A 2023 patent (WO2023/123456) disclosed an optimized synthetic route that improves yield and scalability, making it more feasible for industrial production. This advancement is expected to facilitate broader adoption of the compound in both agrochemical and pharmaceutical industries.

Despite its promise, challenges remain in the safe handling and environmental impact of this compound. Regulatory agencies are increasingly scrutinizing halogenated pesticides due to their potential persistence in ecosystems. Ongoing research aims to address these concerns by developing greener synthetic methods and evaluating the environmental fate of 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine derivatives.

In conclusion, 4-Chloro-3-(chloromethyl)-5-(difluoromethyl)-2-fluoropyridine (CAS: 1805391-18-7) represents a versatile and valuable intermediate in both agrochemical and pharmaceutical research. Its unique structural attributes and reactivity continue to inspire innovative applications, from crop protection to drug discovery. Future studies will likely focus on optimizing its synthesis, expanding its utility, and mitigating any associated environmental risks.